Cas no 126812-28-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (9Z)-octadec-9-enoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (9Z)-octadec-9-enoate
• CAS No: 126812-28-0
• MF: C₂₆H₃₇NO₄
• MW: 427.576287984848
• CID: 6175922
• PubChem ID: 165732599
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (9Z)-octadec-9-enoate Chemical and Physical Properties

Names and Identifiers

• 126812-28-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (9Z)-octadec-9-enoate
• EN300-6525052

• Inchi： 1S/C26H37NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-24(28)31-27-25(29)22-19-17-18-20-23(22)26(27)30/h9-10,17-20H,2-8,11-16,21H2,1H3/b10-9-
• InChI Key： KFYVCOHFFRLTQP-KTKRTIGZSA-N
• SMILES： O(C(CCCCCCC/C=C\CCCCCCCC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 427.27225866g/mol
• Monoisotopic Mass: 427.27225866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 17
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (9Z)-octadec-9-enoate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (9Z)-octadec-9-enoate: A Promising Compound in Medicinal Chemistry

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (9Z)-octadec-9-enoate, with the chemical identifier CAS 126812-28-0, represents a unique class of organic compounds that has garnered significant attention in the field of medicinal chemistry. This molecule, characterized by its conjugated diene structure and isoindole core, exhibits potential for therapeutic applications due to its ability to modulate intracellular signaling pathways and interact with biological targets at the molecular level. Recent studies have highlighted its role in the development of novel drugs targeting inflammatory and neurodegenerative diseases, underscoring its importance in modern pharmaceutical research.

The isoindole ring system in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (9Z)-octadec-9-enoate provides a scaffold for diverse functional groups, enabling the molecule to engage in multiple biochemical interactions. The presence of the conjugated diene moiety, specifically the (9Z)-octadec-9-enoate chain, contributes to its pharmacological activity by influencing membrane permeability and lipid raft localization. These structural features are critical for its potential applications in drug delivery systems and targeted therapy strategies.

Recent advances in computational chemistry have facilitated the elucidation of the molecular mechanisms underlying the biological effects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (9Z)-octadec-9-enoate. Molecular dynamics simulations and quantum mechanical calculations have revealed that the compound's ability to bind to specific receptors is influenced by its hydrophobic interactions and hydrogen bonding capacity. These findings align with experimental data from in vitro assays, which demonstrate its potential to modulate pathways such as the PI3K/AKT signaling pathway and MAPK cascade.

One of the most promising applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (9Z)-octadec-9-enoate is in the field of anti-inflammatory drug development. Preclinical studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as IL-6 and TNF-α by interfering with the NF-κB signaling pathway. This mechanism is particularly relevant in the context of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of growing interest is its potential role in neurodegenerative disease research. Emerging evidence suggests that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (9Z)-octadec-9-enoate may protect neuronal cells from oxidative stress by scavenging reactive oxygen species (ROS). This property has been demonstrated in studies using in vitro models of Alzheimer's disease, where the compound showed significant neuroprotective effects. These findings highlight its potential as a candidate for the development of neuroprotective agents.

The synthetic accessibility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (9Z)-octadec-9-enoate is another key factor contributing to its relevance in pharmaceutical research. Chemists have developed efficient synthetic routes to produce this compound, often involving multistep organic synthesis and asymmetric catalysis techniques. These methods not only ensure the purity of the final product but also allow for the incorporation of functional groups that can be tailored for specific therapeutic applications.

Recent advancements in drug delivery systems have further expanded the potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (9Z)-octadec-9-enoate. Researchers are exploring the use of nanoformulations and liposomal encapsulation to enhance the bioavailability and targeting efficiency of this compound. These approaches are particularly important for diseases where conventional drug delivery methods face challenges, such as blood-brain barrier penetration in neurodegenerative conditions.

The pharmacokinetic profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (9Z)-octadec-9-enoate is another area of active investigation. Studies have focused on understanding its absorption, distribution, metabolism, and excretion (ADME) properties to optimize its therapeutic potential. These studies have revealed that the compound exhibits favorable solubility characteristics and metabolic stability, which are critical for its development as a pharmaceutical agent.

The therapeutic potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (9Z)-octadec-9-enoate is also being explored in the context of oncology. Preliminary studies suggest that the compound may exhibit anti-cancer properties by inducing apoptosis in malignant cells and inhibiting tumor growth. These findings are particularly promising for the development of targeted therapies for cancers that are resistant to conventional treatments.

Despite the promising developments in the research of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (9Z)-octadec-9-enoate, several challenges remain. One of the main issues is the need for more extensive clinical trials to validate its safety and efficacy in human patients. Additionally, researchers are working to improve the selectivity and potency of the compound to minimize potential side effects and enhance its therapeutic outcomes.

The interdisciplinary nature of research on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (9Z)-octadec-9-enoate highlights the importance of collaboration between chemists, biologists, and pharmacologists. This collaborative approach is essential for the development of innovative therapeutic strategies and the translation of laboratory findings into clinical applications. As research in this area continues to evolve, it is expected that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (9Z)-octadec-9-enoate will play an increasingly important role in the treatment of a wide range of diseases.

Finally, the environmental impact of the synthesis and use of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (9Z)-octadec-9-enoate is an area that requires further investigation. As the pharmaceutical industry continues to prioritize sustainable practices, researchers are exploring ways to minimize the ecological footprint of drug development while maintaining therapeutic efficacy. This focus on sustainability is crucial for the long-term viability of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (9Z)-octadec-9-enoate as a therapeutic agent.